Cas no 675589-94-3 (3-Bromo-5-(3-trifluoromethyl-phenyl)-pyridine)

• Product Name: 3-Bromo-5-(3-trifluoromethyl-phenyl)-pyridine
• CAS No: 675589-94-3
• MF: C₁₂H₇BrF₃N
• MW: 302.089892625809
• CID: 966254
• PubChem ID: 29919568
• Update Time: 2025-05-20

3-Bromo-5-(3-trifluoromethyl-phenyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-(trifluoromethyl)phenyl)pyridine
• 3-bromo-5-[3-(trifluoromethyl)phenyl]pyridine
• AG-C-78453
• AK-29632
• CTK5I8993
• KB-30293
• RL04570
• SureCN5428
• A898179
• 3-Bromo-5-(3-trifluoromethyl-phenyl)-pyridine
• J-511955
• AKOS022171455
• 3-bromo-5-(3-trifluoromethylphenyl)pyridine
• SCHEMBL5428
• FT-0647362
• 675589-94-3
• AKOS022186594
• AKOS022186579
• DTXSID60652069
• AKOS015834953

• Inchi： 1S/C12H7BrF3N/c13-11-5-9(6-17-7-11)8-2-1-3-10(4-8)12(14,15)16/h1-7H
• InChI Key： DRZSCTXKJONHCK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 300.97100
• Monoisotopic Mass: 300.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.52990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-5-(3-trifluoromethyl-phenyl)-pyridine

3-Bromo-5-(3-Trifluoromethyl-Phenyl)-Pyridine (CAS No. 675589-94-3)

The compound 3-Bromo-5-(3-Trifluoromethyl-Phenyl)-Pyridine, identified by the CAS registry number 675589-94-3, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The substitution pattern of this molecule includes a bromine atom at the 3-position and a trifluoromethyl-substituted phenyl group at the 5-position, making it a highly functionalized compound with unique electronic and steric properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of electron-withdrawing groups such as bromine and trifluoromethyl groups enhances the electrophilic character of the pyridine ring, making it more reactive towards nucleophilic substitutions. This property is particularly valuable in organic synthesis, where such compounds can serve as intermediates for constructing complex molecular architectures. For instance, researchers have utilized similar pyridine derivatives in the development of novel antibiotics and anticancer agents, leveraging their ability to interact with biological targets through specific hydrogen bonding and π-interactions.

The synthesis of 3-Bromo-5-(3-Trifluoromethyl-Phenyl)-Pyridine typically involves multi-step processes, including Friedel-Crafts alkylation or coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts in cross-coupling reactions, have significantly improved the efficiency and selectivity of these syntheses. These methods not only reduce reaction times but also minimize the formation of by-products, aligning with green chemistry principles.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its extended conjugation system allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Experimental studies have demonstrated that incorporating such pyridine derivatives into device architectures can enhance luminous efficiency and stability, addressing some of the current limitations in these technologies.

Furthermore, the trifluoromethyl group attached to the phenyl ring introduces additional functionality to this compound. Trifluoromethyl groups are known for their high electronegativity and lipophilicity, which can modulate pharmacokinetic properties such as absorption and distribution. This makes 3-Bromo-5-(3-Trifluoromethyl-Phenyl)-Pyridine an attractive scaffold for drug design, particularly in targeting enzymes or receptors where such properties are advantageous.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational studies complement experimental work by predicting optimal reaction conditions and guiding synthetic strategies.

In conclusion, 3-Bromo-5-(3-Trifluoromethyl-Phenyl)-Pyridine (CAS No. 675589-94-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new potentials for this compound, its role in driving innovation is expected to grow significantly.